Cas no 253779-06-5 ((1S,2S)-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid)
253779-06-5 structure
Product Name:(1S,2S)-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid
CAS No:253779-06-5
MF:C10H17NO4
MW:215.24628329277
CID:246705
PubChem ID:10910913
Update Time:2025-04-19
(1S,2S)-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylicacid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, (1S,2S)-
- Cyclopropanecarboxylic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-,
- (1S,2S)-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopropane-1-carboxylic acid
- 2-(((TERT-BUTOXYCARBONYL)AMINO)METHYL)CYCLOPROPANECARBOXYLIC ACID
- (1S,2S)-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid
- (1S,2S)-2-(tert-Butyloxycarbonylaminomethyl)cyclopropanecarboxylic acid
- AT35267
- CS-0078751
- (1S,2S)-2-(((tert-Butoxycarbonyl)amino)methyl)cyclopropane-1-carboxylic acid
- (1S, 2S)-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopropane-1-carboxylic acid
- CTK1A0455
- (1S,2S)-2-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid
- DTXSID60448080
- 253779-06-5
- (1S,2S)-2-{[(tert-butoxycarbonyl)amino]methyl}cyclopropane-1-carboxylic acid
- (1S,2S)-2-[(Boc-amino)methyl]cyclopropanecarboxylic Acid
- MFCD31729349
-
- Inchi: 1S/C10H17NO4/c1-10(2,3)15-9(14)11-5-6-4-7(6)8(12)13/h6-7H,4-5H2,1-3H3,(H,11,14)(H,12,13)/t6-,7+/m1/s1
- InChI Key: ZVABYODYESELSO-RQJHMYQMSA-N
- SMILES: OC([C@H]1C[C@@H]1CNC(=O)OC(C)(C)C)=O
Computed Properties
- Exact Mass: 215.11581
- Monoisotopic Mass: 215.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.63
(1S,2S)-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid Pricemore >>
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(1S,2S)-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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